Cas no 1552460-66-8 (6-(1-Aminopropan-2-yl)pyridin-2-ol)

• Product Name: 6-(1-Aminopropan-2-yl)pyridin-2-ol
• CAS No: 1552460-66-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6428798
• PubChem ID: 83872617
• Update Time: 2025-06-11

6-(1-Aminopropan-2-yl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-(1-aminopropan-2-yl)pyridin-2-ol
• 1552460-66-8
• EN300-6790505
• 6-(1-Aminopropan-2-yl)pyridin-2-ol

• Inchi： 1S/C8H12N2O/c1-6(5-9)7-3-2-4-8(11)10-7/h2-4,6H,5,9H2,1H3,(H,10,11)
• InChI Key： SUPRLDIMMNWODC-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(C(C)CN)N1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 6-(1-Aminopropan-2-yl)pyridin-2-ol

Introduction to 6-(1-Aminopropan-2-yl)pyridin-2-ol (CAS No. 1552460-66-8)

6-(1-Aminopropan-2-yl)pyridin-2-ol, identified by its Chemical Abstracts Service (CAS) number 1552460-66-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This pyridine derivative has garnered considerable attention due to its unique structural features and potential applications in drug discovery and development. The compound’s molecular structure, featuring a pyridine core linked to an aminopropane side chain, positions it as a versatile scaffold for designing novel therapeutic agents.

The chemical formula of 6-(1-Aminopropan-2-yl)pyridin-2-ol can be represented as C₉H₁₃N₃O, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of both an amine group and a hydroxyl group in its structure contributes to its reactivity and makes it a valuable intermediate in synthetic chemistry. This reactivity has been exploited in various synthetic pathways, enabling the modification of its core structure to develop more complex molecules with tailored biological activities.

In recent years, the interest in 6-(1-Aminopropan-2-yl)pyridin-2-ol has been fueled by its potential role in addressing critical therapeutic challenges. Researchers have been exploring its pharmacological properties, particularly in the context of modulating biological pathways associated with inflammation, cancer, and neurological disorders. The pyridine moiety is known for its ability to interact with biological targets such as enzymes and receptors, making it a privileged scaffold in drug design.

One of the most compelling aspects of 6-(1-Aminopropan-2-yl)pyridin-2-ol is its versatility as a building block for more complex molecules. Its structural features allow for modifications at multiple positions, enabling the creation of derivatives with enhanced potency, selectivity, and pharmacokinetic profiles. This flexibility has been leveraged in the development of novel small-molecule drugs that target specific disease pathways.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 6-(1-Aminopropan-2-yl)pyridin-2-ol as a pharmacophore. These studies have demonstrated that subtle changes in its structure can significantly alter its binding affinity to biological targets, providing insights into how best to optimize its therapeutic potential. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to predict the efficacy of candidate compounds before experimental validation.

The synthesis of 6-(1-Aminopropan-2-yl)pyridin-2-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of a pyridine precursor followed by the introduction of the aminopropane side chain. Advances in synthetic methodologies have enabled more efficient and scalable production methods, reducing costs and improving yields. These improvements are crucial for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

Preclinical studies have begun to uncover the potential therapeutic applications of 6-(1-Aminopropan-2-yl)pyridin-2-ol. Initial research suggests that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural similarity to known bioactive molecules has led to investigations into its potential as an anticancer agent. By targeting specific enzymes or receptors overexpressed in tumor cells, this compound may interfere with critical cellular processes that drive cancer growth.

The neurological field has also shown interest in 6-(1-Aminopropan-2-yl)pyridin-2-ol, with studies indicating that it may influence neurotransmitter systems relevant to conditions such as Alzheimer’s disease and Parkinson’s disease. The ability of pyridine derivatives to interact with neurotransmitter receptors makes them promising candidates for developing treatments that enhance cognitive function or mitigate neurodegenerative symptoms. Further research is needed to fully elucidate these mechanisms and assess their clinical relevance.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy profile before they can be considered for human use. 6-(1-Aminopropan-2-yl)pyridin-2-ol is no exception, with ongoing studies focused on determining its toxicity profile and optimal dosing regimens. Animal models provide valuable insights into how the compound behaves within living organisms, helping researchers identify potential side effects or adverse reactions early in the development process.

The role of 6-(1-Aminopropan-2-y]lpyridin~20l (CAS No. 1552460~66~8) extends beyond mere pharmacological activity; it also represents a significant step forward in sustainable drug discovery practices. By leveraging computationally efficient methods alongside traditional synthetic approaches, researchers can minimize waste and reduce environmental impact while accelerating the discovery pipeline. This aligns with broader efforts within the pharmaceutical industry to adopt greener chemistry principles that promote sustainability without compromising efficacy.

In conclusion, 6~(l~Aminopropa-n~Zyl)pyridin~20l (CAS No. 1552460~66~8) stands out as a promising compound with diverse therapeutic applications across multiple disease areas including inflammation,cancer,and neurodegenerative disorders Its unique structural features make it an attractive scaffold for designing next-generation drugs while advances In synthetic chemistry And computational biology continue To enhance Its potential As researchers delve deeper Into Its pharmacological properties we can expect further breakthroughs That will shape future treatments For some Of humanity’s most challenging health concerns